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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

This guide provides a detailed overview of the physicochemical properties of decyl octadec-9-
enoate, a compound of interest for researchers, scientists, and professionals in drug

development.

Physicochemical Data
Decyl octadec-9-enoate, also known by its IUPAC name decyl (Z)-octadec-9-enoate, is an

ester of decanol and oleic acid. Its molecular characteristics are fundamental for its application

in various scientific fields.[1]

Property Value

Molecular Formula C28H54O2

Molecular Weight 422.7 g/mol

Table 1: Key molecular properties of decyl octadec-9-enoate.

Logical Relationship of Chemical Information
The following diagram illustrates the relationship between the common name, IUPAC name,

molecular formula, and molecular weight of the compound.
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Figure 1: Chemical Identity of Decyl Octadec-9-enoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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